Cas no 51048-04-5 (3H-3-Benzazonine, 3-acetyl-)

• Product Name: 3H-3-Benzazonine, 3-acetyl-
• CAS No: 51048-04-5
• MF: C₁₄H₁₃NO
• MW: 211.259123563766
• CID: 363516
• PubChem ID: 71366350
• Update Time: 2025-04-19

3H-3-Benzazonine, 3-acetyl- Chemical and Physical Properties

Names and Identifiers

• 3H-3-Benzazonine, 3-acetyl-
• 1-(3-benzazonin-3-yl)ethanone
• DTXSID10789713
• 51048-04-5
• 1-[(1Z,4Z,6Z)-3H-3-Benzazonin-3-yl]ethan-1-one

• Inchi： 1S/C14H13NO/c1-12(16)15-10-5-4-8-13-6-2-3-7-14(13)9-11-15/h2-11H,1H3/b8-4-,10-5-,11-9-
• InChI Key： QZPRFVVZOVNKKJ-GZLCDKDKSA-N
• SMILES： O=C(C)N1C=CC=CC2C=CC=CC=2C=C1 |c:4,6,15|

Computed Properties

• Exact Mass: 211.09979
• Monoisotopic Mass: 211.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 22Ų

Experimental Properties

• PSA: 20.31